Cas no 2229627-15-8 (tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate
• CAS No: 2229627-15-8
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6212985
• PubChem ID: 165826678
• Update Time: 2025-06-15

tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate
• tert-butyl N-[1-(2-amino-1H-imidazol-5-yl)-2-methylpropyl]carbamate
• 2229627-15-8
• EN300-1873503

• Inchi： 1S/C12H22N4O2/c1-7(2)9(8-6-14-10(13)15-8)16-11(17)18-12(3,4)5/h6-7,9H,1-5H3,(H,16,17)(H3,13,14,15)
• InChI Key： PKLHYEWCBIGOHO-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=CN=C(N)N1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate

Research Brief on tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate (CAS: 2229627-15-8)

The compound tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate (CAS: 2229627-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole core and tert-butyl carbamate protecting group, serves as a critical intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting specific kinases implicated in cancer and inflammatory diseases. The presence of the 2-amino-1H-imidazol-5-yl moiety allows for versatile functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity. Recent publications highlight its use in the optimization of lead compounds for kinase targets such as JAK2 and BTK, where structural modifications around the imidazole ring have led to improved pharmacokinetic properties.

In addition to its applications in kinase inhibitor development, tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate has been investigated as a building block for the synthesis of peptidomimetics. Its structural features mimic natural amino acids, making it a valuable scaffold for designing compounds that disrupt protein-protein interactions. A 2023 study demonstrated its incorporation into a novel class of inhibitors targeting the p53-MDM2 interaction, a critical pathway in oncology. The study reported promising in vitro results, with derivatives showing nanomolar affinity for MDM2.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of this compound to improve yield and scalability. A 2024 publication in the Journal of Organic Chemistry detailed a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved overall efficiency. This methodological improvement is expected to facilitate broader adoption of the compound in medicinal chemistry campaigns.

The pharmacological profiling of derivatives based on this scaffold has also been a subject of recent investigation. Studies have examined their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, with particular attention to metabolic stability and membrane permeability. Early results suggest that the tert-butyl carbamate group contributes to favorable pharmacokinetic profiles, though further optimization may be required to address issues related to cytochrome P450-mediated metabolism.

Looking ahead, researchers anticipate expanding the applications of tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate beyond its current uses. Potential directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms, where its structural features could enable the design of novel bifunctional molecules. Additionally, computational studies are underway to explore its utility in fragment-based drug discovery, leveraging its well-defined three-dimensional structure for virtual screening campaigns.

In conclusion, tert-butyl N-1-(2-amino-1H-imidazol-5-yl)-2-methylpropylcarbamate (CAS: 2229627-15-8) represents a versatile and valuable building block in modern drug discovery. Its recent applications in kinase inhibitor development, peptidomimetic design, and synthetic methodology improvements underscore its importance in chemical biology research. As investigations continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.